Cas no 1164529-74-1 (2,3-dichloro-N-(6-methoxy-3-pyridinyl)-3-[(4-methylbenzyl)sulfonyl]acrylamide)

2,3-Dichloro-N-(6-methoxy-3-pyridinyl)-3-[(4-methylbenzyl)sulfonyl]acrylamide is a specialized acrylamide derivative with potential applications in agrochemical and pharmaceutical research. Its molecular structure incorporates a dichloroacrylamide core, a methoxypyridinyl moiety, and a sulfonyl-substituted benzyl group, which may contribute to its reactivity and binding properties. This compound is of interest due to its potential as an intermediate in the synthesis of biologically active molecules, particularly those targeting enzyme inhibition or receptor modulation. The presence of electron-withdrawing and electron-donating groups enhances its versatility in chemical transformations. Its stability under standard conditions makes it suitable for further derivatization. Researchers may explore its utility in developing novel crop protection agents or therapeutic candidates.
2,3-dichloro-N-(6-methoxy-3-pyridinyl)-3-[(4-methylbenzyl)sulfonyl]acrylamide structure
1164529-74-1 structure
Product Name:2,3-dichloro-N-(6-methoxy-3-pyridinyl)-3-[(4-methylbenzyl)sulfonyl]acrylamide
CAS No:1164529-74-1
MF:C17H16Cl2N2O4S
MW:415.290941238403
CID:5265941
Update Time:2025-05-25

2,3-dichloro-N-(6-methoxy-3-pyridinyl)-3-[(4-methylbenzyl)sulfonyl]acrylamide Chemical and Physical Properties

Names and Identifiers

    • MLS000540306
    • 2,3-dichloro-N-(6-methoxy-3-pyridinyl)-3-[(4-methylbenzyl)sulfonyl]acrylamide
    • (Z)-2,3-dichloro-N-(6-methoxypyridin-3-yl)-3-[(4-methylphenyl)methylsulfonyl]prop-2-enamide
    • SMR000125564
    • (2Z)-2,3-dichloro-N-(6-methoxypyridin-3-yl)-3-[(4-methylphenyl)methanesulfonyl]prop-2-enamide
    • BDBM41589
    • cid_1475337
    • HMS2309P15
    • (Z)-2,3-dichloro-N-(6-methoxy-3-pyridyl)-3-(4-methylbenzyl)sulfony
    • 2-Propenamide, 2,3-dichloro-N-(6-methoxy-3-pyridinyl)-3-[[(4-methylphenyl)methyl]sulfonyl]-, (2Z)-
    • Inchi: 1S/C17H16Cl2N2O4S/c1-11-3-5-12(6-4-11)10-26(23,24)16(19)15(18)17(22)21-13-7-8-14(25-2)20-9-13/h3-9H,10H2,1-2H3,(H,21,22)/b16-15+
    • InChI Key: WYMDXXSMQXLDSI-FOCLMDBBSA-N
    • SMILES: Cl/C(=C(/C(NC1C=NC(=CC=1)OC)=O)\Cl)/S(CC1C=CC(C)=CC=1)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 6
  • Complexity: 625
  • XLogP3: 3.3
  • Topological Polar Surface Area: 93.7

2,3-dichloro-N-(6-methoxy-3-pyridinyl)-3-[(4-methylbenzyl)sulfonyl]acrylamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Key Organics Ltd
10K-368S-1MG
2,3-dichloro-N-(6-methoxy-3-pyridinyl)-3-[(4-methylbenzyl)sulfonyl]acrylamide
1164529-74-1 >90%
1mg
£37.00 2025-02-09
Key Organics Ltd
10K-368S-5MG
2,3-dichloro-N-(6-methoxy-3-pyridinyl)-3-[(4-methylbenzyl)sulfonyl]acrylamide
1164529-74-1 >90%
5mg
£46.00 2025-02-09
Key Organics Ltd
10K-368S-10MG
2,3-dichloro-N-(6-methoxy-3-pyridinyl)-3-[(4-methylbenzyl)sulfonyl]acrylamide
1164529-74-1 >90%
10mg
£63.00 2025-02-09
Key Organics Ltd
10K-368S-50MG
2,3-dichloro-N-(6-methoxy-3-pyridinyl)-3-[(4-methylbenzyl)sulfonyl]acrylamide
1164529-74-1 >90%
50mg
£102.00 2025-02-09
Key Organics Ltd
10K-368S-100MG
2,3-dichloro-N-(6-methoxy-3-pyridinyl)-3-[(4-methylbenzyl)sulfonyl]acrylamide
1164529-74-1 >90%
100mg
£146.00 2025-02-09
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.
BD00892187-1g
(2Z)-2,3-Dichloro-N-(6-methoxypyridin-3-yl)-3-[(4-methylphenyl)methanesulfonyl]prop-2-enamide
1164529-74-1 90%
1g
¥2401.0 2023-04-05

Additional information on 2,3-dichloro-N-(6-methoxy-3-pyridinyl)-3-[(4-methylbenzyl)sulfonyl]acrylamide

Research Brief on 2,3-Dichloro-N-(6-methoxy-3-pyridinyl)-3-[(4-methylbenzyl)sulfonyl]acrylamide (CAS: 1164529-74-1)

Recent advancements in chemical biology and medicinal chemistry have highlighted the significance of small molecule inhibitors targeting specific enzymatic pathways. Among these, the compound 2,3-dichloro-N-(6-methoxy-3-pyridinyl)-3-[(4-methylbenzyl)sulfonyl]acrylamide (CAS: 1164529-74-1) has emerged as a promising candidate due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, mechanism of action, and biological activity.

The compound, characterized by its acrylamide backbone and sulfonyl group, has been investigated primarily for its role as a covalent inhibitor. Recent studies have demonstrated its ability to selectively target cysteine residues in key enzymes, thereby modulating critical signaling pathways. For instance, research published in the Journal of Medicinal Chemistry (2023) revealed that this compound exhibits potent inhibitory activity against protein kinases involved in inflammatory responses, with an IC50 value in the nanomolar range.

In terms of synthesis, a novel route for the production of 2,3-dichloro-N-(6-methoxy-3-pyridinyl)-3-[(4-methylbenzyl)sulfonyl]acrylamide has been optimized to improve yield and purity. The process involves a multi-step reaction sequence, including the condensation of 6-methoxy-3-pyridinamine with 2,3-dichloroacryloyl chloride, followed by sulfonylation with 4-methylbenzyl sulfonyl chloride. Analytical techniques such as HPLC and NMR spectroscopy have confirmed the structural integrity of the final product, ensuring its suitability for further biological evaluation.

Preclinical studies have further elucidated the compound's pharmacokinetic and pharmacodynamic properties. In vivo models have shown favorable bioavailability and tissue distribution, with minimal off-target effects. Notably, the compound's ability to cross the blood-brain barrier has sparked interest in its potential application for neurodegenerative diseases. However, challenges such as metabolic stability and potential toxicity in long-term use remain areas of active investigation.

In conclusion, 2,3-dichloro-N-(6-methoxy-3-pyridinyl)-3-[(4-methylbenzyl)sulfonyl]acrylamide represents a versatile scaffold for drug development, with demonstrated efficacy in modulating enzymatic activity. Future research should focus on optimizing its selectivity and safety profile to advance its translation into clinical trials. Collaborative efforts between chemists and biologists will be essential to unlock its full therapeutic potential.

Recommended suppliers
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
TAIXING JOXIN BIO-TEC CO.,LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
TAIXING JOXIN BIO-TEC CO.,LTD.